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Compound of Interest

Compound Name: AT-1002 TFA

Cat. No.: B10814246

This document provides essential safety and logistical information for the proper disposal and
handling of AT-1002 TFA (Trifluoroacetic Acid). The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE) and Handling

Before handling AT-1002 TFA, it is crucial to be equipped with the appropriate personal
protective equipment. Trifluoroacetic acid is corrosive and can cause severe skin burns and
eye damage.[1][2][3]

Required Personal Protective Equipment:

PPE Item Specification

Wear protective gloves. Double gloving is
Gloves recommended. Change gloves immediately
upon contact.[4]

Wear chemical safety goggles or a face shield.

[315](6]

Eye Protection

Alab coat or other protective clothing must be
Lab Coat

worn.

o Use only in a well-ventilated area or under a
Ventilation

chemical fume hood.[5][6]
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Handling Procedures:

Always handle AT-1002 TFA within a fume hood.

Avoid breathing vapors or mist.[1][6]

Prevent contact with skin, eyes, and clothing.[1][6]

Wash hands thoroughly after handling.[2][5]

Keep containers tightly closed when not in use.[5][6][7]

Transport chemicals in secondary containment, such as a bottle carrier.[7]

Spill Management Protocol

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

For Minor Spills (< 500 mL):

Alert personnel in the immediate area.

« If possible, confine the spill to a small area using an inert absorbent material such as sand,
diatomaceous earth, or a universal binding agent.[1][3]

o Wear appropriate PPE, including respiratory protection.

» Contact your institution's Environmental Health & Safety (EH&S) department for assistance
with cleanup.[7]

o Collect the absorbed material and place it in a clearly labeled, sealed container for
hazardous waste disposal.[5][6][7]

» Ventilate the affected area.[1][8]

For Major Spills (> 500 mL) or spills outside a fume hood:

o Evacuate the area immediately.
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» Alert everyone in the vicinity and contact your institution's emergency number or EH&S.[4][7]
o Close the door to the affected area to contain vapors.[4]

e Do not attempt to clean up a large spill yourself.[4]

First Aid Measures

Immediate action is critical in case of exposure to AT-1002 TFA.

Exposure Route First Aid Procedure

Immediately remove all contaminated clothing.
) [1][5] Rinse the affected skin with plenty of water
Skin Contact ) ) )
for at least 15 minutes.[5][6][7] Seek immediate

medical attention.[1][5][8]

Immediately rinse eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[5]

Eye Contact [6][7] Remove contact lenses if present and
easy to do.[1][2][3][5] Seek immediate medical
attention.[2][5][6]

Move the person to fresh air.[1][5] If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[5][6]

Rinse mouth with water.[5][8] Do NOT induce
Ingestion vomiting.[2][5][6] Seek immediate medical
attention.[5][8]

Disposal Procedures for AT-1002 TFA Waste

Proper disposal of AT-1002 TFA waste is critical to prevent environmental contamination and
ensure regulatory compliance. AT-1002 TFA is harmful to aquatic life with long-lasting effects.

[1](21(3]

Step-by-Step Disposal Protocol:
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e Segregation: Keep AT-1002 TFA waste separate from other waste streams, especially
incompatible materials such as bases, oxidizing agents, and reducing agents.[4][7]

o Container: Collect all AT-1002 TFA waste, including contaminated disposables like pipette
tips, in a designated, closed, and properly labeled hazardous waste container.[4][7] The
container must be compatible with the chemical. Acids should not be stored in metal
containers.[6][7]

o Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "Trifluoroacetic Acid".

o Storage: Store the sealed waste container in a cool, dry, and well-ventilated area away from
incompatible materials.[5][6]

o Collection: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health & Safety (EH&S) department.[7] Complete any required chemical
waste collection requests.[7]

e Drain Disposal:Do NOT pour AT-1002 TFA down the drain.[7] It is an acid and requires
neutralization before it can be discharged into sewage systems, a process that should be
handled by professional waste disposal services.[1][8]

Below is a workflow diagram illustrating the proper disposal procedure for AT-1002 TFA waste.
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AT-1002 TFA Waste Disposal Workflow
Generate AT-1002 TFA Waste
(liquid, contaminated solids)

Vo

[Segregate from Incompatible Waste] DO NOT Pour Down Drain

(e.g., bases, oxidizers)

Collect in Designated, Compatible,
Labeled Hazardous Waste Container
[Keep Container Tightly Closed]
Store in a Cool, Dry,
Well-Ventilated Area

'

Submit Chemical Waste
Collection Request to EH&S

)

EH&S Collects Waste for

Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of AT-1002 TFA waste.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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